N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(5,5-dioxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-[2-(2-methylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide
• InChI: InChI=1S/C22H26N4O4S/c1-15-7-5-6-10-19(15)26-20(17-13-31(29,30)14-18(17)25-26)24-22(28)21(27)23-12-11-16-8-3-2-4-9-16/h5-8,10H,2-4,9,11-14H2,1H3,(H,23,27)(H,24,28)
• InChI Key: QWVVNVQZUGGZBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=C3CS(=O)(=O)CC3=N2)NC(=O)C(=O)NCCC4=CCCCC4
• Molecular Formula: C22H26N4O4S
• Molecular Weight: 442.5 g/mol
• CAS No.: 899751-17-8

Description

N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(5,5-dioxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide is a useful research compound. Its molecular formula is C22H26N4O4S and its molecular weight is 442.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization for Anti-Tumor Applications

Compounds incorporating pyrazole and thiophene moieties, similar in complexity to the specified compound, have been synthesized and characterized for their anti-tumor activities. For instance, a study on bis-pyrazolyl-thiazoles incorporating the thiophene moiety revealed promising anti-tumor activities against hepatocellular carcinoma (HepG2) cell lines, suggesting the potential of these compounds in cancer therapy (Gomha, Edrees, & Altalbawy, 2016).

Cytotoxicity and Topoisomerase IIα Inhibitory Activity

Another study designed and synthesized a series of pyrazole derivatives evaluated for their cytotoxicity against cancer cell lines and topoisomerase IIα inhibitory activity. These compounds, through their structural features, showed promising cytotoxicity and potential as anticancer agents (Alam et al., 2016).

Hypoglycemic Agents from Pyrazolinone Derivatives

The hypoglycemic effects of N1-nicotinoyl-2-pyrazolin-5-one derivatives and their analogues have been explored, highlighting the versatility of pyrazoline-based compounds in developing therapeutic agents for managing blood glucose levels (Girges, Hanna, Rasała, & Berghot, 1992).

Coordination Complexes and Catalytic Activities

Studies on coordination complexes constructed from pyrazole-acetamide derivatives have shown significant antioxidant activity and insights into the self-assembly processes influenced by hydrogen bonding, demonstrating the multifunctionality of pyrazole-based compounds in catalysis and potential pharmaceutical applications (Chkirate et al., 2019).